Benzyl 2,4,6-trihydroxybenzoate

• IUPAC Name: benzyl 2,4,6-trihydroxybenzoate
• InChI: InChI=1S/C14H12O5/c15-10-6-11(16)13(12(17)7-10)14(18)19-8-9-4-2-1-3-5-9/h1-7,15-17H,8H2
• InChI Key: RDMHHMURPNVWQK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC(=O)C2=C(C=C(C=C2O)O)O
• Molecular Formula: C14H12O5
• Molecular Weight: 260.24 g/mol

Description

Benzyl 2,4,6-trihydroxybenzoate is a useful research compound. Its molecular formula is C14H12O5 and its molecular weight is 260.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Crystal Structure and Molecular Interactions

• Hydrogen Bonding and Structure : Benzyl 2,4,6-trihydroxybenzoate's structure is characterized by significant intramolecular and intermolecular hydrogen bonding, contributing to its stable crystalline form and potential for diverse interactions with other molecules (Zhao, Khan, & Fronczek, 2011).

Biological and Environmental Impact

• Biological Activity : Its derivatives exhibit varied biological activities, such as influencing cellular processes and demonstrating properties that could be leveraged in pharmaceutical and environmental applications (Haman, Dauchy, Rosin, & Munoz, 2015).

• Allelopathic Effects : Certain hydroxy derivatives of benzyl 2,4,6-trihydroxybenzoate have been found to possess allelopathic activities, impacting the growth of organisms like Microcystis aeruginosa, which can be crucial in understanding ecological interactions and designing biocontrol strategies (Wang, Wu, Zhang, Cheng, He, & Liang, 2008).

Chemical Synthesis and Modification

• Synthesis and Derivatives : Research has focused on the synthesis of Benzyl 2,4,6-trihydroxybenzoate derivatives, exploring various chemical pathways and reactions, which is fundamental in the development of new compounds for different applications (Yu-chuan, 2012).

Pharmacological Applications

• Drug Solubility and Delivery : Its derivatives play a role in enhancing the solubility and delivery of certain pharmaceutical compounds, indicating potential applications in drug formulation and therapeutic delivery (Darwish, Florence, & Saleh, 1989).

• Antioxidant Properties : The compound and its derivatives have been studied for their antioxidant activities, offering potential applications in combating oxidative stress-related diseases (Yüksek, Koca, Gürsoy-Kol, Akyıldırım, & Çelebier, 2015).

• Antitumor Activities : Some derivatives of Benzyl 2,4,6-trihydroxybenzoate have shown promising antitumor properties, suggesting potential for development as anticancer agents (Kashiyama, Hutchinson, Chua, Stinson, Phillips, Kaur, Sausville, Bradshaw, Westwell, & Stevens, 1999).

• Acetylcholinesterase Inhibition : Some derivatives have been found to inhibit acetylcholinesterase, an enzyme target in Alzheimer's disease treatment (Akrami, Mirjalili, Khoobi, Moradi, Nadri, Emami, Foroumadi, Vosooghi, & Shafiee, 2015).

• Glycosyltransferase Activity : The compound's role in glycosyltransferase activity, crucial in plant metabolism and potential biotechnological applications, has also been explored (Lim, Doucet, Li, Elias, Worrall, Spencer, Ross, & Bowles, 2002).

• Chemical Reactivity and Interactions : Its involvement in various chemical reactions, including those relevant to bioorthogonal coupling and metal complex formation, has been a subject of interest, demonstrating its versatility in chemical synthesis and potential applications in material science and bioconjugation (Dilek, Lei, Mukherjee, & Bane, 2015).